N-(2,6-dimethylphenyl)-2-((6-(hydroxymethyl)-9-methyl-2-(p-tolyl)-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[[11-(hydroxymethyl)-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]acetamide
• InChI: InChI=1S/C29H28N4O3S/c1-16-8-10-20(11-9-16)27-32-28-23(12-22-21(14-34)13-30-19(4)26(22)36-28)29(33-27)37-15-24(35)31-25-17(2)6-5-7-18(25)3/h5-11,13,34H,12,14-15H2,1-4H3,(H,31,35)
• InChI Key: ZCTZMOCVKATBQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(CC4=C(O3)C(=NC=C4CO)C)C(=N2)SCC(=O)NC5=C(C=CC=C5C)C
• Molecular Formula: C29H28N4O3S
• Molecular Weight: 512.6 g/mol

Description

N-(2,6-dimethylphenyl)-2-((6-(hydroxymethyl)-9-methyl-2-(p-tolyl)-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C29H28N4O3S and its molecular weight is 512.63. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis Applications

New derivatives of thioxo-2, 5-dihydro-1H-pyrano[2,3-d]pyrimidine were obtained, showcasing the versatility of related compounds in generating a wide range of heterocyclic structures. This approach demonstrates the compound's utility in synthesizing polyfunctionally substituted heterocycles, such as pyrimidines, pyrazolo, chromeno, and tetrahydrobenzo[b]thiophene derivatives, underlining its significance in the development of novel chemical entities with potential biological activities (Elian, Abdelhafiz, & Abdelreheim, 2014).

Novel Isoxazolines and Isoxazoles Synthesis

The compound's structure has facilitated the synthesis of novel isoxazolines and isoxazoles through [3+2] cycloaddition, showcasing its application in creating diverse heterocyclic frameworks. This method highlights the compound's contribution to expanding the chemical space in heterocyclic chemistry and its potential in discovering new molecules with desirable biological activities (Rahmouni et al., 2014).

Radioligand Development for PET Imaging

In the context of positron emission tomography (PET) imaging, derivatives of the compound have been explored as selective ligands for the translocator protein (18 kDa), indicating its utility in the development of diagnostic tools. The synthesis of radioligands, such as [18F]DPA-714, derived from this chemical framework, demonstrates its potential in neuroimaging and the study of neuroinflammatory processes, which could have implications in various neurological disorders (Dollé et al., 2008).

Enaminones in Heterocyclic Synthesis

The utility of enaminones derived from related compounds in synthesizing nicotinic acid and thienopyridine derivatives further emphasizes its role in medicinal chemistry. This synthesis pathway provides insights into the compound's flexibility in constructing complex heterocyclic systems, which could lead to the development of new therapeutic agents (Abdel-Khalik et al., 2004).

Antimicrobial Activity

Additionally, the compound has been a key intermediate in synthesizing new heterocycles with antimicrobial properties, indicating its significance in drug discovery efforts aimed at combating microbial resistance. The synthesis of pyrazolopyridine derivatives and their evaluation as antimicrobial agents highlight the compound's applicability in developing new antimicrobials (Abu-Melha, 2013).